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Compound Name: Tris(4-chlorophenyl) borate
CAS No.: 7359-58-2
Cat. No.: B1348241
Get Quote
. J

An In-Depth Technical Guide to the Material Safety of Tris(4-chlorophenyl) borate

Introduction

Tris(4-chlorophenyl) borate (CAS RN: 7359-58-2), a boric acid triester, serves as a
specialized reagent in various domains of chemical synthesis and materials science.[1] Its
unique structure, featuring a central boron atom bonded to three 4-chlorophenyl groups via
oxygen bridges, imparts specific chemical properties that necessitate a nuanced understanding
for safe and effective handling. This guide moves beyond a standard Material Safety Data
Sheet (MSDS) to provide researchers, scientists, and drug development professionals with a
deeper, field-proven perspective on the material's characteristics. We will explore the causality
behind safety protocols, the logic of its reactivity, and best practices for its lifecycle
management in a laboratory setting.

Section 1: Chemical Identity and Physicochemical
Properties
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Understanding the fundamental properties of a chemical is the bedrock of its safe handling.
Tris(4-chlorophenyl) borate is an organoboron compound whose physical state can vary,
being described as a white or colorless to light yellow powder, lump, or clear liquid.[1] This
variability underscores the importance of consulting the supplier-specific certificate of analysis
upon receipt.

Core ldentification

Identifier Value Source

Chemical Name Tris(4-chlorophenyl) borate [2]
Boric Acid Tris(4-chlorophenyl)

Synonym(s) [11[2]
Ester

CAS Number 7359-58-2 [11[2]

Molecular Formula C1sH12BCI303 [11[3]

Molecular Weight 393.45 g/mol [1][3]

Physicochemical Data Summary

The following table summarizes key quantitative data. The high octanol/water partition
coefficient and low calculated water solubility suggest the material is hydrophobic and likely to
persist in non-aqueous environments.[4]
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Property

Value

Unit

Notes &
Implications

Source

Physical State

Liquid or

Powder/Lump

Varies by purity
and supplier.
Handling
[1][2]
protocols must
adapt

accordingly.

Boiling Point

424.3 (at 760
mmHgQ)

Data for the 2-

chloro isomer;
indicates low [5]
volatility at room

temp.

Density

1.349

g/cms3

Data for the 2-
chloro isomer;
denser than

water.

Flash Point

210.4

°C

Data for the 2-

chloro isomer;

not considered
flammable under Bl
standard lab

conditions.

logP

(octanol/water)

6.168

Calculated.
Indicates high
potential for

bioaccumulation.

log10WS (Water
Solubility)

-5.18

mol/L

Calculated.
Extremely low [4]

water solubility.
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Section 2: Hazard Identification and Toxicological
Profile

While specific toxicological data for Tris(4-chlorophenyl) borate is largely unavailable in
public literature, a hazard assessment can be constructed based on its chemical class (borate
ester, organochloride) and information from supplier safety data sheets for related compounds.
[5] The primary concerns are irritation upon contact and potential toxicity if ingested.

GHS Classification and Precautionary Statements

Based on related borate compounds like Potassium tetrakis(4-chlorophenyl)borate, the
following hazards should be assumed as a precautionary measure[6][7]:

o Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[7]
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[6]
Precautionary Statements:

e Prevention: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink
or smoke when using this product. Wear protective gloves, clothing, and eye/face protection.

[6]7]

o Response (Ingestion): If swallowed, immediately call a poison center or doctor. Rinse mouth.

[7]

o Response (Eye Contact): If in eyes, rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

o Storage: Store locked up.[6][7]
» Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Causality Insight: The irritant nature likely stems from the hydrolysis of the borate ester upon
contact with moisture on mucous membranes, potentially forming boric acid and 4-
chlorophenol. The toxicity of chlorinated phenols is well-documented, and this potential
hydrolysis product is a key contributor to the material's hazard profile.
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Section 3: Proactive Safety: Handling, Storage, and
Reactivity

A proactive approach to safety involves understanding a material's reactivity to prevent
hazardous situations before they occur. The key vulnerabilities of Tris(4-chlorophenyl) borate
are the B-O-C ester linkages and its behavior at elevated temperatures.

Chemical Reactivity and Stability

» Hydrolytic Instability: The borate ester bonds are susceptible to hydrolysis. Contact with
water, especially in the presence of acid or base catalysts, will cleave these bonds to form
boric acid and 4-chlorophenol. This is a critical consideration, as it dictates storage
conditions and incompatibility with aqueous reagents unless hydrolysis is the intended
reaction.

¢ Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.
Strong oxidizers can react with the aromatic rings, while strong acids or bases will catalyze
rapid decomposition via hydrolysis.

o Thermal Decomposition: At elevated temperatures, organoboron compounds can
decompose.[8] Decomposition of this material is expected to release hazardous products,
including boron oxides, hydrochloric acid, and chlorinated organic compounds. This is
particularly relevant for fire scenarios or high-temperature reactions.

The diagram below illustrates the primary points of chemical vulnerability.
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Diagram 1: Key Reactivity and Decomposition Pathways
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1. Receive & Inspect
- Check for damage
- Verify CoA

Check-in

2. Store Securely
- Cool, dry, dark
- Secondary containment
- Segregate from incompatibles

A

Retriéve for use

Return unused

3. Handle with Care Emergency: Spill Response
- Fume hood / Glovebox - Evacuate & Ventilate
- Use appropriate PPE - Absorb with inert material
- Minimize exposure time - Collect for disposal

Dispense reagent

4. Use in Experiment
- Grounded equipment
- Monitor reaction conditions

Collect waste

5. Dispose Properly

- Segregate halogenated waste
- Follow institutional guidelines

Diagram 2: Laboratory Lifecycle and Safety Workflow

Click to download full resolution via product page
Diagram 2: Laboratory Lifecycle and Safety Workflow

Section 4: Emergency Procedures and Waste
Disposal
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Preparedness is key to mitigating the impact of an accidental exposure or spill.

First-Aid Measures

The following steps are based on general protocols for chemical exposure and should be

followed while seeking immediate medical attention. [5]

Exposure Route

Inhalation

Protocol

Move the victim to fresh air. If breathing is
difficult, provide respiratory support.
Seek immediate medical attention. [5][6]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area thoroughly with

plenty of soap and water for at least 15 minutes.

[6]L7]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention. [5][6]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention and show them the container or label. [5][7]|

Spill Management Protocol

Objective: To safely clean and decontaminate an area after a small-scale laboratory spill.

o Evacuate and Ventilate: Ensure the immediate area is clear of personnel. Increase

ventilation in the area, preferably within a fume hood.

o Wear Appropriate PPE: Don a lab coat, safety goggles, and chemically resistant gloves. For

larger spills or powders, respiratory protection may be necessary.

o Contain and Absorb: Cover the spill with a non-combustible, inert absorbent material like

vermiculite, sand, or dry earth.
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o Collect Waste: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste. Avoid creating dust if the material is a solid.

» Decontaminate: Wipe the spill area with a suitable solvent (e.g., acetone or ethanol),
followed by soap and water. Collect all cleaning materials as hazardous waste.

Waste Disposal

All waste containing Tris(4-chlorophenyl) borate, including contaminated absorbents and
cleaning materials, must be treated as hazardous waste.

e Segregation: Collect in a clearly labeled, sealed container designated for halogenated
organic waste.

o Compliance: Disposal must be handled by certified hazardous waste personnel in
accordance with all local, state, and federal regulations. Do not dispose of down the drain or
in regular trash.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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